Cas no 790658-39-8 (4-(4-methylbenzenesulfonyl)piperidine)

• Product Name: 4-(4-methylbenzenesulfonyl)piperidine
• CAS No: 790658-39-8
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• MDL: MFCD11656699
• CID: 2132908
• PubChem ID: 2761095
• Update Time: 2025-11-02

4-(4-methylbenzenesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[(4-methylphenyl)sulfonyl]-
• Piperidine,4-[(4-methylphenyl)sulfonyl]-
• 4-(4-methylbenzenesulfonyl)piperidine

• MDL： MFCD11656699
• Inchi： 1S/C12H17NO2S/c1-10-2-4-11(5-3-10)16(14,15)12-6-8-13-9-7-12/h2-5,12-13H,6-9H2,1H3
• InChI Key： PUMOKCFNAGLGPN-UHFFFAOYSA-N
• SMILES： N1CCC(S(C2=CC=C(C)C=C2)(=O)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on 4-(4-methylbenzenesulfonyl)piperidine

Comprehensive Overview of 4-(4-methylbenzenesulfonyl)piperidine (CAS No. 790658-39-8): Properties, Applications, and Industry Insights

4-(4-methylbenzenesulfonyl)piperidine (CAS No. 790658-39-8) is a specialized organic compound gaining traction in pharmaceutical and chemical research due to its unique structural features. This sulfonyl-substituted piperidine derivative is characterized by a toluene sulfonyl group linked to a piperidine ring, making it a versatile intermediate for drug discovery and material science. Its molecular formula, C₁₂H₁₇NO₂S, and precise molecular weight of 239.34 g/mol underscore its potential for targeted applications.

In recent years, the demand for piperidine-based compounds has surged, driven by their role in developing kinase inhibitors and protease modulators. Researchers frequently search for "4-(4-methylbenzenesulfonyl)piperidine synthesis" or "CAS 790658-39-8 suppliers," reflecting its commercial and academic relevance. The compound’s sulfonamide moiety enhances binding affinity in biological systems, aligning with trends in precision medicine and small-molecule therapeutics.

From a synthetic chemistry perspective, 790658-39-8 is often utilized in cross-coupling reactions and as a building block for N-heterocyclic scaffolds. Its stability under physiological conditions makes it suitable for probing enzyme-substrate interactions, a topic frequently explored in PubMed and patent literature. Industry forums also highlight queries like "4-(4-methylbenzenesulfonyl)piperidine solubility" and "safe handling protocols," emphasizing the need for detailed technical data sheets.

Environmental and regulatory considerations further shape the discourse around this compound. With increasing focus on green chemistry, manufacturers are optimizing synthetic routes to minimize waste—addressing search trends such as "sustainable synthesis of sulfonyl piperidines." Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with ISO standards for high-purity intermediates.

Looking ahead, 4-(4-methylbenzenesulfonyl)piperidine is poised to play a pivotal role in next-generation drug candidates, particularly in oncology and neurology. Its compatibility with click chemistry and bioorthogonal reactions positions it as a key player in proteomics research. As AI-driven drug discovery accelerates, the integration of such structurally diverse motifs will likely expand, answering queries like "CAS 790658-39-8 in computational modeling."